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Compound of Interest

Compound Name: zinc-64

Cat. No.: B12044275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of enriched zinc-64 (⁶⁴Zn), covering its commercial

availability, key suppliers, technical specifications, and significant applications in research and

pharmaceutical development. The information is tailored for professionals requiring stable

isotopes for advanced scientific applications, from metabolic studies to the production of novel

radiopharmaceuticals.

Commercial Availability and Suppliers
Enriched zinc-64 is available commercially from a select number of specialized global

suppliers. These companies offer ⁶⁴Zn in various chemical forms and enrichment levels to meet

diverse research and production needs. Procurement typically requires a formal quotation

request, and pricing is dependent on the enrichment level, quantity, and chemical form.

Table 1: Summary of Commercial Suppliers for Enriched Zinc-64
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Supplier Available Chemical Forms
Noted Services &
Specialties

Urenco Stable Isotopes
Metal, Oxide, and other forms

upon request.[1][2]

Can enrich or deplete zinc

isotopes to any concentration.

[1][2]

Orano
Metal Powder (Zn), Gas

(Diethylzinc), Oxide (ZnO).[3]

Utilizes gas centrifugation for

enrichment over 98%.[3]

Trace Sciences International Metal, Oxide.[4]

Provides a range of

enrichment levels for various

zinc isotopes.[4]

BuyIsotope.com (Neonest AB)
Metal Powder (Zn), Oxide

(ZnO).[5][6][7]

Offers to provide quotes for

price and availability upon

request.[6][7]

American Elements

Oxide (ZnO), including pellets,

granules, and sputtering

targets.[8]

Produces to various grades

including Pharmaceutical and

Technical.[8]

Sigma-Aldrich
Certified ⁶⁴Zn solution in nitric

acid.

Offers a certified reference

material for isotope

abundance.

isoSolutions

Distributes depleted zinc

products for the nuclear

industry.[9]

Focuses on products for water

chemistry in nuclear power

plants.[9]

Technical Specifications
The utility of enriched ⁶⁴Zn is largely determined by its isotopic purity. Suppliers offer a range of

enrichment levels, with capabilities to produce highly enriched products exceeding 99%

isotopic abundance. Natural zinc contains approximately 48.6% ⁶⁴Zn.[2][4]

Table 2: Typical Technical Specifications for Commercial Zinc-64
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Parameter Specification Description

Isotopic Enrichment >75% to >99%[2][4]

The mole fraction of ⁶⁴Zn

relative to all other zinc

isotopes.

Natural Abundance ~48.6%[2][4]
The natural prevalence of the

⁶⁴Zn isotope.

Atomic Mass 63.92914 Da[5][6]
The precise mass of the ⁶⁴Zn

isotope.

Chemical Forms
Metal Powder, Zinc Oxide

(ZnO), Solutions[4][5]

The physical and chemical

state of the supplied material.

Production Method
Gas Centrifugation,

Electromagnetic Separation

Primary methods for

separating zinc isotopes.[3][10]

Key Applications in Research and Drug
Development
Enriched ⁶⁴Zn is a critical starting material for producing medical radioisotopes and is also

being investigated for its direct therapeutic properties. It is crucial to distinguish its applications

from those of depleted zinc-64, which is used primarily in the nuclear industry to reduce

corrosion and the formation of radioactive ⁶⁵Zn in reactor cooling systems.[9][10][11]

Production of Medical Radioisotopes
The most significant application of enriched ⁶⁴Zn in the medical field is as a target material for

the production of Copper-64 (⁶⁴Cu).[12] ⁶⁴Cu is a unique radionuclide with a 12.7-hour half-life

that decays via both positron emission (for PET imaging) and beta emission (for radiotherapy),

making it an ideal "theranostic" agent.[13] The production typically involves bombarding a

highly enriched ⁶⁴Zn target with neutrons or charged particles in a cyclotron or reactor.[12][14]
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Workflow for ⁶⁴Cu Production from Enriched ⁶⁴Zn.
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Direct Therapeutic Research
Recent preclinical studies have highlighted the potential of ⁶⁴Zn compounds as direct

therapeutic agents, particularly in oncology and metabolic diseases.

Anticancer Activity: Research has shown that ⁶⁴Zn, when formulated as zinc aspartate,

exhibits greater cytotoxic activity against various cancer cell lines than zinc with a natural

isotopic distribution.[15] Studies suggest that an increased intracellular concentration of ⁶⁴Zn

can suppress the viability and proliferation of malignant cells by inducing apoptosis.[15][16]

Obesity and Metabolism: An investigational drug complex, ⁶⁴Zn-aspartate, has been

evaluated for its therapeutic effects on oxidative stress and lipid metabolism in rodent models

of obesity.[17] The study suggests that isotopically modified zinc may influence metabolic

processes linked to the pathogenesis of obesity.[17]

Intracellular Mechanisms
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Conceptual Pathways of ⁶⁴Zn-Induced Cytotoxicity.
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Methodologies in Cited Research
Detailed experimental protocols are specific to each study and should be obtained from the

source publications. However, the research into the therapeutic effects of ⁶⁴Zn utilizes several

standard and advanced biomedical research techniques.

Cell Viability and Cytotoxicity Assays: To evaluate the effect of ⁶⁴Zn compounds on cancer

cells, standard assays (e.g., MTT or similar colorimetric assays) are used to measure cell

viability and proliferation after treatment.[15]

Mechanism of Action Studies: To determine how ⁶⁴Zn induces cell death, researchers use

techniques like Western blot analysis. This method is employed to measure the expression

levels of key proteins involved in apoptosis, such as caspases and p53, confirming the

activation of specific cell death pathways.[15][16]

In Vivo Animal Models: To assess the systemic effects of ⁶⁴Zn compounds on conditions like

obesity, researchers use rodent models fed specific diets (e.g., high-calorie).[17] Efficacy is

determined by measuring biomarkers such as serum insulin and glucose levels, and

analyzing tissues for changes in oxidative stress and lipid metabolism.[17]

Radionuclide Production and Purification: The production of ⁶⁴Cu from ⁶⁴Zn targets involves

specialized radiochemistry protocols. After irradiation, ⁶⁴Cu is separated from the zinc target

material and other impurities using methods like ion exchange chromatography to achieve

high radionuclidic purity suitable for clinical use.[12][18]

This guide consolidates publicly available information to provide a technical starting point for

researchers. For specific pricing, availability, and detailed protocols, direct contact with

suppliers and consultation of the primary scientific literature is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://ar.iiarjournals.org/content/42/12/5685
https://ar.iiarjournals.org/content/42/12/5685
https://pubmed.ncbi.nlm.nih.gov/36456123/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1543166/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1543166/full
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2025.1657125/full
https://pubmed.ncbi.nlm.nih.gov/38199184/
https://www.benchchem.com/product/b12044275?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Zinc | Urenco Isotopes [urencoisotopes.com]

2. Urenco [urenco.com]

3. Zinc [orano.group]

4. tracesciences.com [tracesciences.com]

5. buyisotope.com [buyisotope.com]

6. buyisotope.com [buyisotope.com]

7. buyisotope.com [buyisotope.com]

8. americanelements.com [americanelements.com]

9. isoSolutions – Zinc-64 [isosolutions.com]

10. Depleted zinc oxide - Wikipedia [en.wikipedia.org]

11. Depleted Zinc 64 Zn 64 Zinc Isotope - China Isotope Development [asiaisotopeintl.com]

12. Frontiers | Production of 64Cu and 67Cu with accelerator neutrons by deuterons and
their separation from zinc [frontiersin.org]

13. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]

14. tandfonline.com [tandfonline.com]

15. In Vitro Anticancer Activity of the Light Stable Zinc Isotope (64Zn) Compounds |
Anticancer Research [ar.iiarjournals.org]

16. In Vitro Anticancer Activity of the Light Stable Zinc Isotope (64Zn) Compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. Frontiers | Therapeutic potential of zinc 64Zn aspartate for obesity management: impact
on oxidative stress, lipid metabolism, pancreas and liver in high-calorie diet model
[frontiersin.org]

18. 64Cu production via the 68Zn(p,nα)64Cu nuclear reaction: An untapped, cost-effective
and high energy production route - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Applications of Enriched Zinc-64]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044275#commercial-availability-and-suppliers-of-
enriched-zinc-64]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://urencoisotopes.com/isotopes/zinc
https://www.urenco.com/global-operations/urenco-stable-isotopes/products/element/zinc
https://www.orano.group/isotopes-stables/en/our-products/enriched-zinc
https://tracesciences.com/zinc/
https://www.buyisotope.com/zinc-64-isotope.php
https://www.buyisotope.com/64zn-isotope.php
https://www.buyisotope.com/zn-64-isotope.php
https://www.americanelements.com/zinc-64-oxide-isotope-175449-32-8
https://isosolutions.com/isotopes/stable-isotopes/zinc-68/
https://en.wikipedia.org/wiki/Depleted_zinc_oxide
https://www.asiaisotopeintl.com/product/depleted-zinc-64-zn-64
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2025.1657125/full
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2025.1657125/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4961094/
https://www.tandfonline.com/doi/full/10.1080/00223131.2017.1344585
https://ar.iiarjournals.org/content/42/12/5685
https://ar.iiarjournals.org/content/42/12/5685
https://pubmed.ncbi.nlm.nih.gov/36456123/
https://pubmed.ncbi.nlm.nih.gov/36456123/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1543166/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1543166/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1543166/full
https://pubmed.ncbi.nlm.nih.gov/38199184/
https://pubmed.ncbi.nlm.nih.gov/38199184/
https://www.benchchem.com/product/b12044275#commercial-availability-and-suppliers-of-enriched-zinc-64
https://www.benchchem.com/product/b12044275#commercial-availability-and-suppliers-of-enriched-zinc-64
https://www.benchchem.com/product/b12044275#commercial-availability-and-suppliers-of-enriched-zinc-64
https://www.benchchem.com/product/b12044275#commercial-availability-and-suppliers-of-enriched-zinc-64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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